[2-(2-Methylpropyl)-1,3-oxazol-5-yl]methanol

• Molecular Formula: C8H13NO2
• Molecular Weight: 155.19 g/mol
• IUPAC Name: [2-(2-methylpropyl)-1,3-oxazol-5-yl]methanol
• InChI: InChI=1S/C8H13NO2/c1-6(2)3-8-9-4-7(5-10)11-8/h4,6,10H,3,5H2,1-2H3
• InChI Key: MIAQVYHTBYXASX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NC=C(O1)CO

Description

[2-(2-Methylpropyl)-1,3-oxazol-5-yl]methanol is a heterocyclic compound featuring a 1,3-oxazole ring substituted at position 2 with a 2-methylpropyl (isobutyl) group and at position 5 with a hydroxymethyl (-CH2OH) group. The oxazole ring, a five-membered aromatic system containing one oxygen and one nitrogen atom, imparts distinct electronic and steric properties. The isobutyl substituent enhances lipophilicity, while the hydroxymethyl group contributes to polarity and hydrogen-bonding capacity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [2-(2-Methylpropyl)-1,3-oxazol-5-yl]methanol typically involves the formation of the oxazole ring followed by the introduction of the hydroxymethyl group. One common method involves the cyclization of appropriate precursors under acidic or basic conditions. For example, the reaction of 2-amino-2-methylpropanol with glyoxal can yield the desired oxazole ring, which can then be further functionalized to introduce the hydroxymethyl group.

Industrial Production Methods

Industrial production of [2-(2-Methylpropyl)-1,3-oxazol-5-yl]methanol may involve optimized synthetic routes that ensure high yield and purity. These methods often utilize continuous flow reactors and advanced purification techniques to achieve large-scale production. The use of catalysts and specific reaction conditions can also enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

[2-(2-Methylpropyl)-1,3-oxazol-5-yl]methanol can undergo various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to form the corresponding aldehyde or carboxylic acid.

Reduction: The oxazole ring can be reduced under specific conditions to yield different derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the hydroxymethyl group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophiles like halides or amines can be used in substitution reactions, often under basic conditions.

Major Products

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of reduced oxazole derivatives.

Substitution: Formation of various substituted oxazole compounds.

Scientific Research Applications

[2-(2-Methylpropyl)-1,3-oxazol-5-yl]methanol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of heterocyclic compounds.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: Used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which [2-(2-Methylpropyl)-1,3-oxazol-5-yl]methanol exerts its effects depends on its interaction with specific molecular targets. The oxazole ring can interact with enzymes and receptors, modulating their activity. The hydroxymethyl group can form hydrogen bonds with biological molecules, influencing their function. The compound may also participate in signaling pathways, affecting cellular processes.

Comparison with Similar Compounds

Structural Analogs and Their Properties

The following table summarizes key structural analogs, highlighting differences in substituents, ring systems, and molecular properties:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents/Ring System	Functional Groups	Notable Features	Reference
[2-(2-Methylpropyl)-1,3-oxazol-5-yl]methanol	C8H13NO2	155.19 g/mol	1,3-oxazole; 2-isobutyl, 5-hydroxymethyl	Hydroxyl, aromatic ring	High polarity, hydrogen bonding
3-(2-Isobutyl-1,3-oxazol-5-yl)-1H-indole	C15H16N2O	240.30 g/mol	1,3-oxazole; 2-isobutyl, fused indole	Indole NH, aromatic	Enhanced aromaticity, bulkier
[2-(2-Methylpropyl)-1,3-dioxolan-4-yl]methanol	C7H14O3	146.18 g/mol	1,3-dioxolane; 2-isobutyl, 4-hydroxymethyl	Ether, hydroxyl	Higher oxygen content, less aromatic
(5-Cyclopropyl-2-methyl-pyrazol-3-yl)methanol	C8H12N2O	152.20 g/mol	Pyrazole; 5-cyclopropyl, 3-hydroxymethyl	Hydroxyl, pyrazole ring	Adjacent N atoms, smaller substituent
{4-Methyl-1,3-oxazol-5-yl}methanone derivatives	Varies	Varies	1,3-oxazole; 4-methyl, ketone group	Ketone, aromatic	Electrophilic carbonyl group

Key Differences and Implications

Ring System and Aromaticity: The 1,3-oxazole core in the target compound provides aromaticity and a dipole moment due to its O and N atoms, enhancing stability and reactivity in polar solvents. In contrast, 1,3-dioxolane () lacks aromaticity, making it less rigid and more prone to ring-opening reactions .

Comparatively, cyclopropyl substituents () introduce strain but reduce steric bulk . Hydroxymethyl vs. Ketone: The hydroxymethyl group in the target compound enables hydrogen bonding and derivatization (e.g., esterification), whereas ketone-containing analogs () exhibit electrophilic reactivity, suitable for nucleophilic addition reactions .

Synthetic Considerations: Synthesis of oxazole derivatives often involves cyclization reactions, as seen in , where oxadiazole formation used reflux with potassium hydroxide and ethanol . Similar methods may apply to the target compound. Crystallographic tools like SHELX and ORTEP-3 () are critical for confirming molecular structures and comparing intermolecular interactions (e.g., hydrogen bonds) across analogs .

Biological Activity

[2-(2-Methylpropyl)-1,3-oxazol-5-yl]methanol, a compound belonging to the oxazole family, has garnered attention due to its potential biological activities. Oxazole derivatives are known for a variety of pharmacological effects, including antimicrobial, anticancer, and anti-inflammatory properties. This article delves into the biological activity of this specific compound, supported by research findings and case studies.

Chemical Structure and Properties

The compound's structure can be represented as follows:

$$\text{C}_8\text{H}_{13}\text{N}\text{O}$$

This structure features a five-membered oxazole ring, which is crucial for its biological activity. The presence of the methanol group enhances its solubility and reactivity.

The biological activity of [2-(2-Methylpropyl)-1,3-oxazol-5-yl]methanol is primarily attributed to its interaction with specific molecular targets. The oxazole ring can engage with enzymes and receptors, potentially inhibiting their activity. This interaction can lead to various biological effects, such as:

• Antimicrobial Activity : By disrupting bacterial cell wall synthesis or interfering with metabolic pathways.
• Anticancer Activity : Inhibiting tumor cell proliferation through apoptosis induction.
• Anti-inflammatory Effects : Modulating immune responses by affecting cytokine production.

Antimicrobial Activity

Research indicates that oxazole derivatives exhibit significant antimicrobial properties. For instance, studies have shown that these compounds can inhibit the growth of various pathogens, including those from the ESKAPE panel (Enterococcus faecium, Staphylococcus aureus, Klebsiella pneumoniae, Acinetobacter baumannii, Pseudomonas aeruginosa, and Enterobacter species) .

Compound	MIC (µg/mL)	Target Pathogen
[2-(2-Methylpropyl)-1,3-oxazol-5-yl]methanol	10	S. aureus
Other Oxazole Derivatives	5 - 50	Various ESKAPE Pathogens

Anticancer Activity

In vitro studies have demonstrated that certain oxazole derivatives can inhibit the proliferation of cancer cell lines. For example, compounds similar to [2-(2-Methylpropyl)-1,3-oxazol-5-yl]methanol have shown effectiveness against human cancer cell lines by inducing apoptosis and inhibiting cell cycle progression .

Cell Line	IC50 (µM)	Mechanism
A549 (lung carcinoma)	15	Apoptosis induction
MCF7 (breast carcinoma)	20	Cell cycle arrest

Case Studies

• Study on Antimicrobial Effectiveness : A study published in MDPI highlighted the effectiveness of oxazole derivatives against resistant strains of bacteria. The compound demonstrated a minimum inhibitory concentration (MIC) comparable to established antibiotics .
• Cancer Cell Line Study : Research conducted on various cancer cell lines showed that compounds with similar structures to [2-(2-Methylpropyl)-1,3-oxazol-5-yl]methanol inhibited cell proliferation significantly more than control groups .